Cas no 4458-15-5 (1H-Pyrrol-2-amine)
1H-Pyrrol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrol-2-amine
- 2-Aminopyrrole
- aminopyrrole
- pyrrole nitrogen
- QLSWIGRIBOSFMV-UHFFFAOYSA-N
- CHEMBL4089706
- DTXSID20415950
- CS-0112997
- FT-0764454
- MFCD08437460
- aminoazole
- A826629
- J-508079
- InChI=1/C4H6N2/c5-4-2-1-3-6-4/h1-3,6H,5H
- AKOS006339935
- 4458-15-5
- 42-Aminopyrrole
-
- MDL: MFCD08437460
- Inchi: 1S/C4H6N2/c5-4-2-1-3-6-4/h1-3,6H,5H2
- InChI Key: QLSWIGRIBOSFMV-UHFFFAOYSA-N
- SMILES: N1C=CC=C1N
Computed Properties
- Exact Mass: 82.05310
- Monoisotopic Mass: 82.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 44.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.4
- Topological Polar Surface Area: 41.8A^2
Experimental Properties
- Density: 1.172
- Boiling Point: 259°C at 760 mmHg
- Flash Point: 134.3°C
- Refractive Index: 1.63
- PSA: 41.81000
- LogP: 1.17810
1H-Pyrrol-2-amine Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Pyrrol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB391268-1 g |
1H-Pyrrol-2-amine; . |
4458-15-5 | 1g |
€1128.50 | 2023-04-25 | ||
| abcr | AB391268-1g |
1H-Pyrrol-2-amine; . |
4458-15-5 | 1g |
€1128.50 | 2024-07-23 | ||
| A2B Chem LLC | AD28417-100mg |
1H-Pyrrol-2-amine |
4458-15-5 | > 96% | 100mg |
$1757.00 | 2024-04-20 | |
| A2B Chem LLC | AD28417-500mg |
1H-Pyrrol-2-amine |
4458-15-5 | > 96% | 500mg |
$3090.00 | 2024-04-20 | |
| A2B Chem LLC | AD28417-1g |
1H-Pyrrol-2-amine |
4458-15-5 | > 96% | 1g |
$4424.00 | 2024-04-20 | |
| A2B Chem LLC | AD28417-5g |
1H-Pyrrol-2-amine |
4458-15-5 | > 96% | 5g |
$13424.00 | 2024-04-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB95185-100mg |
1H-pyrrol-2-amine |
4458-15-5 | 95% | 100mg |
¥1940.0 | 2024-04-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB95185-250mg |
1H-pyrrol-2-amine |
4458-15-5 | 95% | 250mg |
¥3234.0 | 2024-04-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB95185-500mg |
1H-pyrrol-2-amine |
4458-15-5 | 95% | 500mg |
¥4620.0 | 2024-04-19 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB95185-1g |
1H-pyrrol-2-amine |
4458-15-5 | 95% | 1g |
¥6600.0 | 2024-04-19 |
1H-Pyrrol-2-amine Suppliers
1H-Pyrrol-2-amine Related Literature
-
Stefano Parisotto,Beatrice Lace,Emma Artuso,Chiara Lombardi,Annamaria Deagostino,Roberto Scudu,Claudio Garino,Claudio Medana,Cristina Prandi Org. Biomol. Chem. 2017 15 884
-
Roberto M. Diaz-Rodriguez,Luke Burke,Katherine N. Robertson,Alison Thompson Org. Biomol. Chem. 2020 18 2139
-
Craig D. Smith,Alison Thompson RSC Adv. 2020 10 24273
-
Xiaohua Ma,Fei Ma,Zhenhua Zhao,Naiheng Song,Jianping Zhang J. Mater. Chem. 2009 19 2975
-
Susanne Schutting,Tijana Jokic,Martin Strobl,Sergey M. Borisov,Dirk de Beer,Ingo Klimant J. Mater. Chem. C 2015 3 5474
Additional information on 1H-Pyrrol-2-amine
Recent Advances in the Study of 1H-Pyrrol-2-amine (CAS: 4458-15-5) in Chemical Biology and Pharmaceutical Research
The compound 1H-Pyrrol-2-amine (CAS: 4458-15-5) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile scaffold and potential therapeutic applications. This heterocyclic amine serves as a crucial building block in medicinal chemistry, particularly in the development of novel bioactive molecules. Recent studies have explored its role as a pharmacophore in various drug discovery programs, with particular focus on its antimicrobial, anticancer, and anti-inflammatory properties.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a core structure for developing kinase inhibitors. Researchers utilized structure-activity relationship (SAR) studies to optimize derivatives of 1H-Pyrrol-2-amine, achieving nanomolar potency against several cancer-related protein kinases. The molecular docking simulations revealed that the amine group at the 2-position plays a critical role in forming hydrogen bonds with kinase active sites.
In antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that 1H-Pyrrol-2-amine derivatives showed remarkable activity against drug-resistant Gram-positive bacteria. The lead compound from this series, featuring a modified 4458-15-5 scaffold, exhibited minimum inhibitory concentrations (MICs) below 1 μg/mL against MRSA strains while maintaining low cytotoxicity to mammalian cells.
The synthetic accessibility of 1H-Pyrrol-2-amine has also been improved through recent methodological developments. A Nature Communications paper (2023) described a novel catalytic system for the direct amination of pyrroles, providing a more efficient route to 4458-15-5 and its derivatives. This advancement addresses previous challenges in regioselectivity and yield that limited large-scale applications of this valuable intermediate.
Pharmacokinetic studies published in Drug Metabolism and Disposition (2024) have shed light on the metabolic stability of 1H-Pyrrol-2-amine-based compounds. The research identified key metabolic soft spots and proposed structural modifications to enhance oral bioavailability, paving the way for more drug-like molecules derived from this scaffold.
Ongoing clinical trials (Phase I/II) are currently evaluating a 1H-Pyrrol-2-amine derivative as a potential treatment for autoimmune disorders. Preliminary results presented at the 2024 American Chemical Society meeting showed promising immunomodulatory effects with an acceptable safety profile, suggesting this chemical class may offer new therapeutic options for conditions like rheumatoid arthritis and psoriasis.
The versatility of the 1H-Pyrrol-2-amine scaffold continues to inspire innovative applications in chemical biology. Recent work in chemical probe development has utilized 4458-15-5 derivatives as selective labeling agents for studying protein-protein interactions, demonstrating the compound's value beyond traditional drug discovery paradigms.
4458-15-5 (1H-Pyrrol-2-amine) Related Products
- 29212-51-9(1H-Pyrrole-2,5-diamine)
- 113391-79-0(2H-Isoindol-1-amine)
- 76959-52-9(2(1H)-Pyridinimine)
- 32654-45-8(2-Pyridinamine,hydrochloride (1:1))
- 26445-05-6(Pyridinamine)
- 51527-86-7(2-Pyridinamine, hydrobromide (1:1))
- 54267-60-6(2-Aminopyridine-15N)
- 24843-39-8(2-Aminopyridine)
- 7501-97-5(Copper;pyridin-2-amine)
- 141-86-6(pyridine-2,6-diamine)